Lipophilicity (XLogP3) Differentiation Relative to the Unsubstituted Parent Benzenesulfonamide and Des-Fluoro Analog
The target compound exhibits a computed XLogP3 of 2.4, representing a 2.0 log-unit increase over the unsubstituted benzenesulfonamide core (5-fluoro-2-methoxybenzenesulfonamide, CAS 444-54-2, XLogP3 ≈ 0.4) and an estimated ~0.5–0.7 log-unit increase over the des-fluoro analog N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide, driven by the branched, hydroxylated alkyl side chain and the electron-withdrawing 5-fluoro substituent [1]. This lipophilicity shift places the compound in an optimal range for passive membrane permeability (XLogP3 between 1 and 3) while retaining sufficient aqueous solubility conferred by the hydroxyl and sulfonamide hydrogen-bond donors [2].
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.4 |
| Comparator Or Baseline | 5-Fluoro-2-methoxybenzenesulfonamide (CAS 444-54-2): XLogP3 ≈ 0.4; Des-fluoro analog (N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide): XLogP3 estimated ~1.7–1.9 |
| Quantified Difference | ΔXLogP3 ≈ +2.0 vs. parent core; estimated ΔXLogP3 ≈ +0.5 to +0.7 vs. des-fluoro analog |
| Conditions | In silico prediction using XLogP3 algorithm (PubChem 2021.05.07 release) |
Why This Matters
The intermediate lipophilicity differentiates this compound from both excessively polar and excessively lipophilic analogs, potentially enabling favorable cellular permeability and oral bioavailability profiles crucial for cell-based screening and in vivo probe development.
- [1] PubChem. Compound Summary for CID 71787616: 5-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/71787616 (accessed 2026-05-09). View Source
- [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source
